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Compound of Interest

Compound Name:

5-Azido-6-(tert-

butyldimethylsilyl)-2,3-O-

isopropylidene L-Gulono-1,4-

lactone

Cat. No.: B134363 Get Quote

Technical Support Center: Synthesis of 5-azido-
L-gulonolactone
Disclaimer: The following guide provides a generalized approach to the synthesis of 5-azido-L-

gulonolactone based on established organic chemistry principles for the modification of

carbohydrates and related molecules. The experimental protocols are hypothetical and will

require optimization for specific laboratory conditions and substrate reactivity.

Introduction
5-azido-L-gulonolactone is a valuable synthetic intermediate for the development of novel

therapeutics and biochemical probes. The azide functional group allows for facile modification

via "click chemistry" and Staudinger ligation, enabling its conjugation to a wide variety of

molecules. This guide addresses common challenges encountered during its synthesis and

provides troubleshooting strategies to improve reaction yields and purity.

Proposed Synthetic Pathway
A robust strategy for the synthesis of 5-azido-L-gulonolactone from L-gulonolactone involves a

multi-step process to ensure regioselectivity at the C5 position. The primary hydroxyl group at
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C6 and the secondary hydroxyls at C2 and C3 must be protected before the activation and

subsequent azidation of the C5 hydroxyl group.

Overall Synthetic Workflow

L-gulonolactone

Protected Gulonolactone

 1. Protection

C5-Activated Intermediate

 2. Activation of C5-OH

Protected 5-azido-L-gulonolactone

 3. Azide Substitution (SN2)

5-azido-L-gulonolactone

 4. Deprotection
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SN2 Azide Substitution Mechanism

N₃⁻

[Transition State]‡
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azido-l-gulonolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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